Cas no 2228234-37-3 (1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine
• CAS No: 2228234-37-3
• MF: C₁₃H₁₈F₂N₂O
• MW: 256.291630268097
• CID: 6108345
• PubChem ID: 165853138
• Update Time: 2025-06-28

1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine
• 2228234-37-3
• 1,1-difluoro-2-[2-(morpholin-4-yl)phenyl]propan-2-amine
• EN300-1972969

• Inchi： 1S/C13H18F2N2O/c1-13(16,12(14)15)10-4-2-3-5-11(10)17-6-8-18-9-7-17/h2-5,12H,6-9,16H2,1H3
• InChI Key： LHHPSIFUCGZONQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=CC=1N1CCOCC1)N)F

Computed Properties

• Exact Mass: 256.13871953g/mol
• Monoisotopic Mass: 256.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine

Research Briefing on 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine (CAS: 2228234-37-3)

1,1-Difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine (CAS: 2228234-37-3) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated and morpholine-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine involves a multi-step process, including the introduction of the morpholine moiety and subsequent fluorination. Researchers have optimized these steps to improve yield and purity, as reported in recent publications. The compound's structural features, particularly the difluoro and morpholine groups, are believed to contribute to its biological activity, including enhanced binding affinity and metabolic stability.

Pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro and in vivo data suggest that 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine exhibits activity in central nervous system (CNS) disorders, with particular interest in its effects on neurotransmitter systems. For instance, recent findings indicate its interaction with serotonin and dopamine receptors, which could have implications for treating mood disorders and neurodegenerative diseases.

In addition to its CNS activity, the compound has been investigated for its anti-inflammatory and antimicrobial properties. Studies have demonstrated its efficacy in reducing inflammatory markers in cellular models, suggesting potential applications in autoimmune diseases. Furthermore, its antimicrobial activity against certain bacterial strains has been documented, although the exact mechanism remains under investigation.

Despite these promising findings, challenges remain in the development of 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed in future research. Ongoing studies are focusing on structural modifications to optimize these parameters while retaining the compound's beneficial properties.

In conclusion, 1,1-difluoro-2-2-(morpholin-4-yl)phenylpropan-2-amine represents a promising candidate in the field of chemical biology and drug discovery. Its unique structure and diverse biological activities warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be crucial in translating these preliminary findings into clinically relevant applications.